2-(4-methylbenzamido)-N-(pyridin-2-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: 2-[(4-methylbenzoyl)amino]-N-(pyridin-2-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C21H20N4O2S/c1-13-5-7-14(8-6-13)19(26)25-21-24-18-16(9-10-17(18)28-21)20(27)23-12-15-4-2-3-11-22-15/h2-8,11,16H,9-10,12H2,1H3,(H,23,27)(H,24,25,26)
• InChI Key: HNJCFMJBMILCNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC3C(=O)NCC4=CC=CC=N4
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a carboxamide, a pyridine, and a thiazole ring. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thiazole ring, followed by the introduction of the pyridine and carboxamide groups. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and pyridine rings would add rigidity to the molecule, while the carboxamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the carboxamide group could be involved in acid-base reactions, while the thiazole and pyridine rings might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific target in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions needed when handling it. Detailed safety data would typically be provided in a Material Safety Data Sheet.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its properties in more detail, and developing more efficient methods for its synthesis.